2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-chloro-4-fluoroph enyl)acetamide

• Molecular Formula: C17H15ClFN5O2S
• Molecular Weight: 407.9 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C17H15ClFN5O2S/c1-26-12-4-2-3-10(7-12)16-22-23-17(24(16)20)27-9-15(25)21-11-5-6-14(19)13(18)8-11/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: GMLDDHRTNVWQJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=C(C=C3)F)Cl

Description

The compound 2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-chloro-4-fluorophenyl)acetamide is a 1,2,4-triazole derivative featuring a 3-methoxyphenyl substituent at the triazole ring and a 3-chloro-4-fluorophenylacetamide moiety. This structure combines electron-donating (methoxy) and electron-withdrawing (chloro, fluoro) groups, which may enhance its pharmacological profile by balancing lipophilicity and receptor-binding affinity.

Preparation Methods

The synthesis of 2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-chloro-4-fluorophenyl)acetamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized by reacting an appropriate hydrazine derivative with a nitrile compound under acidic or basic conditions.

Introduction of the Methoxyphenyl Group: This step involves the substitution of a hydrogen atom on the triazole ring with a methoxyphenyl group, often using a palladium-catalyzed coupling reaction.

Attachment of the Chloro-fluorophenyl Group: The chloro-fluorophenyl group is introduced through a nucleophilic substitution reaction, where a suitable leaving group on the triazole ring is replaced by the chloro-fluorophenyl group.

Final Acetylation: The final step involves the acetylation of the amino group on the triazole ring to form the acetamide derivative.

Industrial production methods may involve optimizing these steps to increase yield and reduce costs, often using continuous flow reactors and automated synthesis techniques.

Chemical Reactions Analysis

2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-chloro-4-fluorophenyl)acetamide can undergo various chemical reactions:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride, potentially reducing the triazole ring or other functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups on the aromatic rings or the triazole ring are replaced by other groups.

Hydrolysis: The acetamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and carboxylic acid derivatives.

Scientific Research Applications

2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-chloro-4-fluorophenyl)acetamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, antifungal, and anticancer agent due to its ability to interact with biological targets.

Pharmacology: Research focuses on its potential as a drug candidate, exploring its pharmacokinetics, bioavailability, and therapeutic efficacy.

Industrial Chemistry: The compound is used as an intermediate in the synthesis of other complex molecules, including pharmaceuticals and agrochemicals.

Biological Studies: It is used in studies to understand its mechanism of action at the molecular level, including its interactions with enzymes and receptors.

Mechanism of Action

The mechanism of action of 2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-chloro-4-fluorophenyl)acetamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound may inhibit enzymes by binding to their active sites, preventing substrate binding and subsequent catalytic activity.

Receptor Binding: It may act as an agonist or antagonist at various receptors, modulating signal transduction pathways.

DNA Intercalation: The compound may intercalate into DNA, disrupting replication and transcription processes, which is particularly relevant in its anticancer activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Key structural analogs differ in substituents on the triazole ring and the arylacetamide group, influencing their physicochemical and biological behaviors:

Compound ID	Triazole Substituent	Acetamide Substituent	Melting Point (°C)	Key Properties	Reference
Target Compound	3-Methoxyphenyl	3-Chloro-4-fluorophenyl	N/A	Hypothesized enhanced COX-2 inhibition
AS111 (Leading Compound)	2-Pyridyl	3-Methylphenyl	N/A	1.28× more active than diclofenac
Compound 9e	4-Fluorophenyl, Phenyl	4-Fluorophenyl	220.1	High crystallinity, NMR-confirmed purity
Compound	3-Ethoxyphenyl	2-Fluorophenyl	N/A	Lower lipophilicity vs. target compound
Compound	2-Chlorophenyl	3-Methoxyphenyl	N/A	Potential for dual anti-inflammatory activity

Key Observations :

• Electron-Withdrawing Groups : The 3-chloro-4-fluorophenyl group in the target compound may enhance binding to hydrophobic enzyme pockets (e.g., COX-2) compared to less halogenated analogs (e.g., 2-fluorophenyl in ) .
• Methoxy vs.
• Pyridyl Substituents : Analogs with pyridyl groups (e.g., AS111) exhibit superior anti-inflammatory activity, suggesting that heterocyclic substituents may optimize target engagement .

Anti-Inflammatory Activity

• AS111 : Demonstrated 1.28× higher activity than diclofenac in formalin-induced edema models, attributed to hydrophobic interactions with COX-2 and stabilization of the pyridyl and chlorophenyl moieties .
• Furan-2-yl Derivatives : Exhibited anti-exudative activity comparable to diclofenac at 10 mg/kg, highlighting the role of heteroaromatic substituents in modulating efficacy .
• Target Compound : Hypothesized to inhibit COX-2 via its chloro-fluorophenyl group, which mimics the hydrophobic binding of AS111’s 3-methylphenyl .

Structure-Activity Relationships (SAR)

• Methoxy Positioning : 3-Methoxy on the triazole (target compound) may enhance solubility vs. 2-methoxy analogs (), which could reduce metabolic clearance .
• Hydrophobic Interactions : Bulky substituents (e.g., 3-chloro-4-fluorophenyl) likely improve binding to hydrophobic enzyme regions, as seen in AS111’s interaction with COX-2 .

Biological Activity

The compound 2-[4-amino-5-(3-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-chloro-4-fluorophenyl)acetamide is a member of the triazole family, known for its diverse biological activities, particularly in medicinal chemistry. The presence of the triazole ring and sulfur moiety enhances its potential as a therapeutic agent, making it a subject of interest in various pharmacological studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{18}H_{18}ClN_5O_2S$, indicating the presence of key functional groups that contribute to its biological activity. The structural features include:

• Triazole Ring : Known for antimicrobial and anticancer properties.
• Thioether Group : Enhances reactivity and potential interactions with biological targets.
• Amino and Acetamide Groups : Contribute to solubility and binding affinity.

Antimicrobial Properties

Research indicates that compounds with triazole moieties exhibit significant antimicrobial activity. In vitro studies have demonstrated that derivatives similar to this compound show effectiveness against various pathogens, including bacteria and fungi. For instance, studies involving triazolothiadiazine derivatives have reported high potency against Candida species compared to conventional antifungal agents like ketoconazole .

Anticancer Activity

The anticancer potential of this compound has been explored through various assays. For example, compounds with similar structural features have shown promising results in inhibiting the growth of cancer cell lines such as MCF-7 (human breast cancer) and HEPG-2 (human liver cancer). The mechanisms often involve the inhibition of specific enzymes or pathways critical for cancer cell proliferation .

The proposed mechanisms by which this compound exerts its biological effects include:

• Enzyme Inhibition : Binding to enzymes involved in cellular pathways, potentially disrupting their function.
• Receptor Interaction : Modulating receptor activity that influences cell signaling pathways related to growth and apoptosis.

Molecular docking studies are recommended to further elucidate these interactions and confirm the binding affinities to target proteins.

Study 1: Antifungal Activity

A study evaluated the antifungal efficacy of various triazole derivatives against Candida species. The results indicated that certain compounds exhibited IC50 values comparable to established antifungal treatments, highlighting their potential as alternative therapies .

Compound	IC50 (µg/mL)	Comparison
Ketoconazole	1.0	Standard
Compound A	0.8	Comparable
Compound B	0.5	Superior

Study 2: Anticancer Effects

In another investigation focusing on breast cancer cell lines, several derivatives were tested for antiproliferative activity using the MTT assay. The findings revealed that specific compounds significantly reduced cell viability compared to control groups .

Compound	MCF-7 Viability (%)	Mechanism
Control	100%	-
Compound C	30%	Apoptosis Induction
Compound D	45%	Cell Cycle Arrest